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Compound of Interest

Compound Name: Methiocarb sulfoxide-d3

Cat. No.: B15556200 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of laboratory chemicals is paramount. This document provides immediate, essential

guidance for the safe use of Methiocarb sulfoxide-d3, a deuterium-labeled analog of a

methiocarb metabolite. Adherence to these procedures is critical to minimize exposure risks

and ensure a safe laboratory environment.

Chemical Profile and Hazards:

Methiocarb sulfoxide-d3 is a research chemical, and while a specific Safety Data Sheet

(SDS) for the deuterated form was not identified, extensive data for the parent compound,

Methiocarb, and its sulfoxide metabolite are available. Methiocarb and its derivatives are

classified as having high acute toxicity if swallowed and are very toxic to aquatic life with long-

lasting effects.[1][2] The primary hazard associated with Methiocarb is its action as a

cholinesterase inhibitor, which can lead to a range of symptoms from mild to severe upon

exposure.[3][4]

Hazard Identification:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 2 H300: Fatal if swallowed[1][2]

Acute Aquatic Toxicity Category 1
H400: Very toxic to aquatic

life[1][2]

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects[1][2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following table outlines the minimum required PPE for handling Methiocarb sulfoxide-d3.
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Body Part Required PPE
Specifications and Best
Practices

Hands Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended.[5] Always

wear unlined, elbow-length

gloves.[5] Inspect gloves for

tears or punctures before each

use. Wash the exterior of

gloves before removal.

Eyes/Face

Safety glasses with side

shields or goggles and a face

shield

Use chemical safety goggles

and a face shield, especially

when there is a risk of

splashing or aerosol

generation.[6]

Body
Laboratory coat or chemical-

resistant apron

A lab coat should be worn at

all times. When handling larger

quantities or when there is a

significant risk of splashing, a

chemical-resistant apron that

extends from the neck to at

least the knees should be worn

over the lab coat.[5]

Respiratory
Use in a well-ventilated area.

Respirator may be required.

Work should be conducted in a

certified chemical fume hood.

[7] If engineering controls are

not sufficient, a NIOSH-

approved respirator may be

necessary.[7]

Feet Closed-toe shoes

Leather or canvas shoes are

not appropriate. Chemical-

resistant boots are

recommended, with pant legs

worn over the boots.[5][8]
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Operational Plan: Handling and Storage
Handling:

Engineering Controls: All work with Methiocarb sulfoxide-d3 should be performed in a well-

ventilated laboratory, preferably within a certified chemical fume hood to minimize inhalation

exposure.[7]

Safe Handling Practices: Avoid contact with skin, eyes, and clothing.[7] Do not eat, drink, or

smoke in areas where the chemical is handled.[1] Wash hands thoroughly after handling.[1]

Avoid the formation of dust and aerosols.[7]

Spill Procedures: In the event of a spill, evacuate the area. Wear appropriate PPE, including

respiratory protection.[7] Absorb the spill with an inert material (e.g., vermiculite, sand) and

collect it in a sealed container for disposal. Do not allow the substance to enter drains or

waterways.[7]

Storage:

Conditions: Store in a cool, dry, and well-ventilated area.[1][7] Keep containers tightly closed

when not in use.[1]

Security: Store in a locked cabinet or a restricted-access area to prevent unauthorized

access.[1]

Incompatibilities: Keep away from strong oxidizing agents.[2]

Emergency Procedures: First Aid
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Measures

Ingestion

If swallowed, call a poison control center or

doctor immediately.[1] Rinse mouth with water.

[7] Do not induce vomiting.[9]

Inhalation

Move the person to fresh air.[9] If breathing is

difficult, provide oxygen. If the person is not

breathing, give artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes.[9] Seek immediate

medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[9] Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Disposal Plan
Proper disposal of Methiocarb sulfoxide-d3 and its containers is crucial to prevent

environmental contamination.

Waste Characterization: This material must be disposed of as hazardous waste.

Disposal Method: Contact a licensed professional waste disposal service to dispose of this

material. The recommended method is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[7]

Container Disposal: Dispose of the container as unused product. Do not reuse empty

containers.

Environmental Precautions: Avoid release to the environment.[1] This substance is very toxic

to aquatic organisms and can cause long-term adverse effects in the aquatic environment.
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Workflow for Safe Handling of Methiocarb Sulfoxide-
d3

Workflow for Safe Handling of Methiocarb Sulfoxide-d3

Preparation

Handling

Post-Handling

Emergency Response

Review Safety Data Sheet (SDS)

Don Appropriate Personal Protective Equipment (PPE)

Work in a Certified Chemical Fume Hood

Proceed to Handling

Weigh and Handle Substance with Care

Avoid Dust and Aerosol Formation Spill or Exposure Occurs

Potential Incident

Decontaminate Work Area

Complete Handling

Properly Store or Dispose of Chemical

Remove and Dispose of PPE Correctly

Wash Hands Thoroughly

Follow Emergency Procedures

Seek Immediate Medical Attention
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Click to download full resolution via product page

Caption: A workflow diagram illustrating the key steps for the safe handling of Methiocarb
sulfoxide-d3, from preparation to emergency response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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